N-cyclohexyl-2-(4-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-cyclohexyl-2-(4-fluorophenyl)acetamide” is a chemical compound with the CAS Number: 348156-13-8 . It has a molecular weight of 235.3 and its IUPAC name is N-cyclohexyl-2-(4-fluorophenyl)acetamide .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 2-chloro-N-cyclohexyl-N-[(4-fluorophenyl)methyl]acetamide is synthesized by reacting N-cyclohexyl-N-[(4-fluorophenyl)methyl]chloroacetamide with sodium hydroxide in the presence of acetone.Molecular Structure Analysis
The InChI code for “N-cyclohexyl-2-(4-fluorophenyl)acetamide” is 1S/C14H18FNO/c15-12-8-6-11(7-9-12)10-14(17)16-13-4-2-1-3-5-13/h6-9,13H,1-5,10H2,(H,16,17) .Scientific Research Applications
Drug Consumption Proving
The knowledge of drug metabolites is vital for proving drug consumption . CH-FUBIATA is metabolized via hydroxylation and N-dealkylation . The metabolites produced are recommended for urinalysis .
Structure-Metabolism Relationship Study
The structure-metabolism relationship of CH-FUBIATA was discussed . The preferred hydroxylation site of CH-FUBIATA clearly differed from that of ADB-FUBICA, despite their structures differing only by a methylene group .
Antimicrobial Activity
N-cyclohexyl-2-(4-fluorophenyl)acetamide derivatives have been synthesized and studied for their antimicrobial activity . These compounds were evaluated for their in vitro antimicrobial activity against bacterial (Gram positive and Gram negative) and fungal species .
Anticancer Activity
N-cyclohexyl-2-(4-fluorophenyl)acetamide derivatives have also been evaluated for their anticancer activity . These compounds were screened for their anticancer activity against oestrogen receptor positive human breast adenocarcinoma cancer cell line (MCF7) .
Molecular Docking Studies
Molecular docking studies were carried out to study the binding mode of active compounds with receptor . The docking study demonstrated that these compounds displayed good docking score within binding pocket of the selected PDB ID .
properties
IUPAC Name |
N-cyclohexyl-2-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18FNO/c15-12-8-6-11(7-9-12)10-14(17)16-13-4-2-1-3-5-13/h6-9,13H,1-5,10H2,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZECGRYZLCKIYIF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CC2=CC=C(C=C2)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18FNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-2-(4-fluorophenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.